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Compound of Interest

Compound Name: PC Mal-NHS carbonate ester

Cat. No.: B8097185 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of PC Mal-NHS
carbonate ester in dimethyl sulfoxide (DMSO). PC Mal-NHS carbonate ester is a

photocleavable and heterobifunctional linker crucial in the synthesis of antibody-drug

conjugates (ADCs). A thorough understanding of its solubility is paramount for the successful

design and execution of bioconjugation protocols, ensuring reproducible and optimal results in

research and drug development.

Core Solubility Characteristics
PC Mal-NHS carbonate ester is a molecule that incorporates both a maleimide group, reactive

towards thiols, and an N-hydroxysuccinimide (NHS) ester, reactive towards primary amines.

While advantageous for bioconjugation, this complex structure influences its solubility profile.

The compound is generally soluble in organic solvents. For aqueous applications, it is standard

practice to first create a concentrated stock solution in a water-miscible organic solvent like

DMSO.

Quantitative Solubility Data
The solubility of PC Mal-NHS carbonate ester in DMSO has been determined quantitatively.

This information is critical for the preparation of high-concentration stock solutions used in

conjugation reactions.
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

Dimethyl Sulfoxide

(DMSO)
100 177.78

Requires sonication

for complete

dissolution. The use of

new, anhydrous

DMSO is highly

recommended.[1][2][3]

Experimental Protocol: Dissolution of PC Mal-NHS
Carbonate Ester in DMSO
This protocol details a standardized method for dissolving PC Mal-NHS carbonate ester in
DMSO to prepare a concentrated stock solution. Adherence to this protocol is essential to

ensure the stability and reactivity of the compound by minimizing hydrolysis.

Materials:

PC Mal-NHS carbonate ester

Anhydrous Dimethyl Sulfoxide (DMSO), new and unopened bottle recommended

Vortex mixer

Ultrasonic bath

Precision balance

Appropriate personal protective equipment (PPE)

Procedure:

Equilibration: Allow the vial containing PC Mal-NHS carbonate ester to come to room

temperature before opening. This prevents condensation of atmospheric moisture, which can

hydrolyze the NHS ester.
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Weighing: Accurately weigh the desired amount of PC Mal-NHS carbonate ester in a

suitable, dry container.

Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the target

concentration (e.g., for a 100 mg/mL solution, add 1 mL of DMSO to 100 mg of the ester).

Initial Dissolution: Tightly cap the container and vortex the mixture vigorously for 1-2 minutes.

Sonication: Place the container in an ultrasonic bath. Sonicate the solution for 5-10 minutes,

or until the solid is completely dissolved and the solution is clear.[1][2][4]

Inspection: Visually inspect the solution to ensure there are no undissolved particulates.

Immediate Use: It is highly recommended to use the freshly prepared stock solution

immediately to avoid degradation of the NHS ester.

Experimental Workflow
The following diagram illustrates the key steps for the successful dissolution of PC Mal-NHS
carbonate ester in DMSO.
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Workflow for Dissolving PC Mal-NHS Carbonate Ester in DMSO

Preparation Dissolution Final Steps

Equilibrate Reagent to RT Weigh PC Mal-NHS Ester Add Anhydrous DMSO Vortex Vigorously Sonicate until Dissolved Visually Inspect Solution Use Immediately

Conjugation Logic of PC Mal-NHS Carbonate Ester

Linker Activation

Bioconjugation Reactions

Final Product

PC Mal-NHS Carbonate Ester

Dissolve in Anhydrous DMSO

React NHS Ester with Primary Amine (e.g., on Antibody)

React Maleimide with Thiol (e.g., on Drug)

Antibody-Drug Conjugate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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